Cas no 477331-50-3 (<br>3-((2-Chloro-6-fluorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-t riazole)

• Product Name: <br>3-((2-Chloro-6-fluorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-t riazole
• CAS No: 477331-50-3
• MF: C₂₂H₁₆Cl₂FN₃S
• MW: 444.351944923401
• CID: 3050714
• PubChem ID: 2060099
• Update Time: 2025-04-21

<br>3-((2-Chloro-6-fluorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-t riazole Chemical and Physical Properties

Names and Identifiers

• <br>3-((2-Chloro-6-fluorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-t riazole
• 477331-50-3
• 3-((2-Chloro-6-fluorobenzyl)thio)-5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazole
• 650-704-2
• AKOS002174019
• STK032602
• 3-[(2-chloro-6-fluorobenzyl)sulfanyl]-5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole
• 3-((2-CL-6-FLUOROBENZYL)THIO)-5-(4-CL-PH)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOLE

• Inchi： 1S/C22H16Cl2FN3S/c1-14-5-11-17(12-6-14)28-21(15-7-9-16(23)10-8-15)26-27-22(28)29-13-18-19(24)3-2-4-20(18)25/h2-12H,13H2,1H3
• InChI Key： PJWSGTYHCOELCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(C2C=CC(=CC=2)Cl)N1C1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 443.0426022Da
• Monoisotopic Mass: 443.0426022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 56Ų